5-Methyl-5-hexen-3-yn-2-ol
Overview
Description
5-Methyl-5-hexen-3-yn-2-ol is a chemical compound with the molecular formula C7H10O . It has an average mass of 110.154 Da and a monoisotopic mass of 110.073166 Da . The compound is also known by its IUPAC name, 5-Hexen-3-yn-2-ol, 5-methyl- .
Molecular Structure Analysis
The molecular structure of 5-Methyl-5-hexen-3-yn-2-ol consists of seven carbon atoms, ten hydrogen atoms, and one oxygen atom . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
5-Methyl-5-hexen-3-yn-2-ol has a molecular weight of 110.1537 . The boiling point is reported to be 78°C at 21mm .Scientific Research Applications
Theoretical Investigations
A comprehensive theoretical investigation on thermal rearrangements related to 5-Methyl-5-hexen-3-yn-2-ol, including 1-hexen-5-yne, using density functional theory (DFT) and advanced ab initio methods revealed insights into pyrolysis experiments. The study focused on potential energy surface exploration, rate constants, and product distributions, aligning with experimental results at different temperatures and reaction times. This research provides a foundational understanding of the thermal behavior of compounds similar to 5-Methyl-5-hexen-3-yn-2-ol under various conditions (Bozkaya & Özkan, 2012).
Stereoselective Cyclization
Research on substituted 5-hexen-1-yllithiums, relevant to the chemistry of 5-Methyl-5-hexen-3-yn-2-ol, demonstrated clean, stereoselective cyclization to yield substituted cyclopentylmethyllithiums. This process exhibited a high degree of stereocontrol, providing insights into the regioselective and stereoselective synthesis of cyclic compounds, a crucial aspect for the synthesis of biologically active organic molecules (Bailey et al., 1991).
Platinum-Catalyzed Annulation
A study highlighted the platinum(II)-catalyzed annulation of 5-methyl-5-hexen-1-ols with aldehydes, leading to the synthesis of 2,3-disubstituted tetrahydropyrans with significant implications for organic synthesis. This research showcased a method for the stereoselective construction of substituted cyclic ethers, pivotal in the creation of compounds with biological activity (Miura et al., 2008).
Safety And Hazards
properties
IUPAC Name |
5-methylhex-5-en-3-yn-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c1-6(2)4-5-7(3)8/h7-8H,1H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMFIGZRDWHYIOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#CC(=C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20987445 |
Source
|
| Record name | 5-Methylhex-5-en-3-yn-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20987445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-5-hexen-3-yn-2-ol | |
CAS RN |
68017-33-4 |
Source
|
| Record name | 5-Methyl-5-hexen-3-yn-2-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068017334 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Methylhex-5-en-3-yn-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20987445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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